Cas no 1423033-93-5 (1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1423033-93-5
• MF: C₄H₄ClN₃O₄S
• MW: 225.610258102417
• CID: 4598498
• Update Time: 2025-07-19

1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride
• 1H-Pyrazole-4-sulfonyl chloride, 1-methyl-3-nitro-

• Inchi： 1S/C4H4ClN3O4S/c1-7-2-3(13(5,11)12)4(6-7)8(9)10/h2H,1H3
• InChI Key： ZMXBXTKWTPWLNZ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(Cl)(=O)=O)C([N+]([O-])=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride

Introduction to 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride (CAS No. 1423033-93-5)

1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1423033-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and utility in drug development. The presence of both nitro and sulfonyl chloride functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The structural framework of 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride consists of a pyrazole core substituted with a methyl group at the 1-position, a nitro group at the 3-position, and a sulfonyl chloride moiety at the 4-position. This specific arrangement of functional groups enhances its potential as a building block for more complex molecules. The sulfonyl chloride group, in particular, is known for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of various substituents into the molecule. This characteristic makes it an attractive candidate for further derivatization in medicinal chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological properties of nitro-substituted heterocycles. The nitro group in 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride can undergo reduction to an amine, which can be further functionalized to produce bioactive compounds. This redox chemistry is particularly relevant in the development of antimicrobial and anti-inflammatory agents. Moreover, the pyrazole scaffold itself is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. These properties have prompted researchers to investigate 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride as a potential lead compound or intermediate for novel therapeutic agents.

One of the most compelling aspects of 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride is its role in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activities. The sulfonyl chloride functionality in this compound allows for facile introduction of sulfonamide groups into target molecules through nucleophilic aromatic substitution reactions. This reaction mechanism is particularly useful for generating libraries of sulfonamide-based compounds for high-throughput screening (HTS) and drug discovery efforts.

Recent studies have highlighted the importance of pyrazole derivatives in the development of small-molecule drugs. For instance, pyrazole-based compounds have been reported to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. The nitro group in 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride can be further modified to produce hydrazine or amine derivatives, which can serve as probes or inhibitors for biological targets. Such modifications have been explored in the context of developing novel antibiotics and antifungal agents.

The synthetic utility of 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride extends beyond pharmaceutical applications. It has also been utilized in materials science and agrochemical research. For example, pyrazole derivatives have been investigated as potential ligands for metal coordination complexes, which can be used in catalysis or as sensors. Additionally, the sulfonyl chloride group can be converted into other functional groups such as sulfonates or carboxylic acids, expanding its versatility as a synthetic intermediate.

In conclusion, 1-methyl-3-nitro-1H-pyrazole-4-sulfonyl chloride (CAS No. 1423033-93-5) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable tool for synthesizing bioactive molecules, particularly sulfonamide derivatives and other nitrogen-containing heterocycles. The ongoing exploration of its pharmacological properties and synthetic capabilities underscores its importance as a building block in modern drug discovery efforts.